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Chemical Profile of Azaconazole

The table below summarizes key data for azaconazole as a wood preservative fungicide [1].

Property Details for Azaconazole

FRAC Code 3 (Sterol Biosynthesis Inhibitors - DMI) [1]

IUPAC Name 1-((2-(2,4-dichlorophenyl)-1,3-dioxolan-2-yl)methyl)-1H-1,2,4-triazole [1]

Molecular
Formula

C₁₂H₁₁Cl₂N₃O₂ [1]

Water
Solubility

300 mg/L (at 20 °C, pH 7) [1]

Mode of
Action

Systemic sterol biosynthesis inhibitor; targets the CYP51 enzyme (14α-demethylase)
in the ergosterol biosynthesis pathway [2] [3].

Primary Use Control of wood-destroying and sapstain fungi [1].
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Comparison with Traditional Wood Fungicide
Categories

The following table places azaconazole in context with other historical and contemporary wood preservative

types, based on general characteristics reported in the literature.

Fungicide
Type

Example Compounds Key Characteristics & Experimental Findings

Azoles (DMIs) Azaconazole,
Propiconazole,

Tebuconazole [2] [3]

Systemic action; broad-spectrum; inhibits ergosterol
synthesis; considered backbone of many control

strategies; moderate resistance risk [2] [3].

Heavy Metals Chromated Copper

Arsenate (CCA) [4]

Broad-spectrum, leachable, high environmental and
health concerns; many banned or restricted [4].

Simple
Inorganics

Elemental Sulfur, Copper

Salts [5] [6]

Contact, non-specific action; must be applied at high
rates; relatively ineffective; can be phytotoxic [5] [6].

Nonspecific
Organics

Chlorothalonil, Mancozeb

[5] [6]

Multi-site, contact activity; low resistance risk;

protectant fungicides with no curative ability [7] [5].

Natural
Compounds

Essential Oils (Thymol,

Carvacrol), Tannins,
Chitosan [4]

Antifungal properties demonstrated in vitro;

challenges with volatility, leaching, and lack of
standardized formulations; seen as eco-friendly

alternative [4].

Mechanism of Action: Azaconazole

Azaconazole belongs to the sterol biosynthesis inhibitor (SBI) group. The diagram below illustrates its

specific molecular target.
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Fungal Ergosterol Biosynthesis Pathway
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This inhibition leads to:

Accumulation of toxic sterol intermediates (e.g., eburicol) in the fungal cell.

Disruption of cell membrane integrity and function, as ergosterol is a vital component.
Ultimately, a delay in fungal growth or cell death [2] [3].

Research Gaps and Future Directions

The available data reveals several areas where comparative experimental data is lacking, which could guide

future research:

Direct Efficacy Comparisons: Quantitative data from standardized wood block tests or field trials
comparing the efficacy of azaconazole against specific wood-decaying fungi (e.g., Trametes
versicolor, Coniophora puteana) versus other fungicides is not available in the search results.
Environmental Fate in Wood: While one study notes azaconazole's stability in soil [8], its specific

leaching potential, persistence, and degradation products when used in treated wood products are
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not detailed.

Resistance Management: Although the moderate resistance risk for DMIs is noted [2], specific
reports of fungal resistance to azaconazole in wood preservation contexts and management

strategies (e.g., use in combination with other fungicides) are not covered.

Summary and Key Takeaways

Azaconazole's Niche: It is a systemic, specific-site fungicide from the modern DMI class,

contrasting with older, non-specific, multi-site contact fungicides like inorganic copper or mancozeb
[5] [2].

Regulatory Status: Note that azaconazole is not approved for use in the European Union [1],
which is a critical consideration for researchers and industry professionals.

Shift in R&D: The trend in wood preservation research is moving towards overcoming the limitations
of traditional synthetics by developing natural compound formulations and biological control
agents [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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